Cas no 1261747-22-1 (6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261747-22-1
• MF: C₂₇H₁₃F₁₂N
• MW: 579.379668951035
• CID: 4984330
• Update Time: 2025-05-20

6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C27H13F12N/c28-24(29,30)17-7-1-14(2-8-17)20-13-21(27(37,38)39)40-23(16-5-11-19(12-6-16)26(34,35)36)22(20)15-3-9-18(10-4-15)25(31,32)33/h1-13H
• InChI Key： CUYYYMLJHUKOFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(C(F)(F)F)=CC=2)=C(C2C=CC(C(F)(F)F)=CC=2)C(C2C=CC(C(F)(F)F)=CC=2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 807
• XLogP3: 9.3
• Topological Polar Surface Area: 12.9

Additional information on 6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine

6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine (CAS No: 1261747-22-1)

The compound 6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine, identified by the CAS number 1261747-22-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines substituted with trifluoromethyl groups at specific positions, making it a valuable material in the fields of pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of this compound is characterized by a pyridine ring system with trifluoromethyl substituents at positions 6 and on the phenyl rings attached to positions 2, 3, and 4 of the pyridine. The presence of multiple trifluoromethyl groups imparts unique electronic and steric properties to the molecule. These properties are crucial for its role in various chemical reactions and applications.

Recent studies have highlighted the importance of trifluoromethyl-substituted pyridines in drug discovery. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules due to its electron-withdrawing nature and resistance to metabolic degradation. This makes 6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine a promising candidate for developing new pharmaceutical agents targeting various diseases.

In the realm of agrochemicals, this compound has shown potential as a component in herbicides and insecticides. The high stability and selective reactivity of the trifluoromethyl groups allow for effective pest control while minimizing environmental impact. Researchers are actively exploring its efficacy against resistant pest strains, which could revolutionize modern agriculture.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. The development of scalable synthesis routes has been a focal point for chemists aiming to meet the growing demand for such specialized molecules.

In terms of material science applications, this compound exhibits interesting electronic properties that make it suitable for use in organic semiconductors and optoelectronic devices. Its ability to form stable π-conjugated systems contributes to efficient charge transport properties, which are essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of 6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine has also been a subject of recent research. Studies indicate that its high stability reduces the risk of bioaccumulation and toxicity in aquatic ecosystems. This makes it a safer alternative compared to other chemicals used in similar applications.

In conclusion, CAS No: 1261747-22-1, or 6-(Trifluoromethyl)-2,3,4-tris(4-(trifluoromethyl)phenyl)pyridine, represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical properties and recent advancements in synthesis methods position it as a key player in future innovations across pharmaceuticals, agrochemicals, and materials science.